Cas no 338386-45-1 (L-Tyrosine, N-(methoxycarbonyl)-)

• Product Name: L-Tyrosine, N-(methoxycarbonyl)-
• CAS No: 338386-45-1
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 1460607
• PubChem ID: 11230171
• Update Time: 2025-06-08

L-Tyrosine, N-(methoxycarbonyl)- Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine, N-(methoxycarbonyl)-
• (2S)-3-(4-hydroxyphenyl)-2-(methoxycarbonylamino)propanoic Acid
• EN300-7430850
• CS-0259862
• YLZ157AI2P
• N-Carbomethoxy tyrosine, (+)-
• UNII-YLZ157AI2P
• Tyrosine, N-(methoxycarbonyl)-
• Q27896210
• SCHEMBL3389559
• 338386-45-1
• (Methoxycarbonyl)-L-tyrosine
• (2s)-3-(4-Hydroxyphenyl)-2-[(methoxycarbonyl)amino]propanoic acid
• N-Carbomethoxy-L-tyrosine

• Inchi： 1S/C11H13NO5/c1-17-11(16)12-9(10(14)15)6-7-2-4-8(13)5-3-7/h2-5,9,13H,6H2,1H3,(H,12,16)(H,14,15)/t9-/m0/s1
• InChI Key： FLXYBPYOUFSWKY-VIFPVBQESA-N
• SMILES： OC([C@H](CC1C=CC(=CC=1)O)NC(=O)OC)=O

Computed Properties

• Exact Mass: 239.07939
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 95.86

Additional information on L-Tyrosine, N-(methoxycarbonyl)-

Introduction to L-Tyrosine, N-(methoxycarbonyl)- (CAS No. 338386-45-1)

L-Tyrosine, N-(methoxycarbonyl)-, identified by its Chemical Abstracts Service (CAS) number 338386-45-1, is a specialized derivative of the naturally occurring amino acid L-Tyrosine. This compound has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential applications in drug development. The methoxycarbonylation modification enhances the reactivity and stability of L-Tyrosine, making it a valuable intermediate in synthetic chemistry and a promising candidate for various biochemical pathways.

The molecular structure of L-Tyrosine, N-(methoxycarbonyl)- consists of a phenyl ring substituted with a hydroxyl group at the ortho position relative to the amino group, further functionalized with a carbomoyl group at the amino terminus. This modification introduces a reactive ester moiety, which can participate in various chemical transformations such as amidation, acylation, and coupling reactions. These properties make it particularly useful in the synthesis of peptides, proteins, and other bioactive molecules.

In recent years, there has been growing interest in the role of L-Tyrosine and its derivatives in neurological and metabolic research. Studies have demonstrated that L-Tyrosine is a precursor to several important neurotransmitters, including dopamine, norepinephrine, and epinephrine. The modified form, L-Tyrosine, N-(methoxycarbonyl)-, may offer enhanced bioavailability or stability under certain conditions, potentially improving its efficacy as a substrate for these pathways.

One of the most compelling applications of L-Tyrosine, N-(methoxycarbonyl)- is in the field of drug discovery and development. Its ability to serve as a versatile building block for peptide synthesis has been exploited in the creation of novel therapeutic agents. For instance, researchers have utilized this compound to develop peptidomimetics that mimic the structure and function of natural peptides while avoiding their limitations such as degradation or immunogenicity. These advancements have opened new avenues for treating conditions ranging from neurodegenerative disorders to inflammatory diseases.

Furthermore, the methoxycarbonyl group in L-Tyrosine, N-(methoxycarbonyl)- allows for convenient activation through coupling reagents like carbodiimides (e.g., DCC or EDC), facilitating the formation of amide bonds essential for peptide bond formation. This reactivity has been harnessed in solid-phase peptide synthesis (SPPS), where L-Tyrosine, N-(methoxycarbonyl)- can be incorporated into growing peptide chains with high efficiency and precision. Such methodologies are critical for producing complex peptides that serve as hormones, enzymes, or antibodies.

Recent studies have also explored the potential of L-Tyrosine derivatives in modulating enzyme activity and protein-protein interactions. For example, site-directed mutagenesis studies have shown that substituting tyrosine residues with L-Tyrosine, N-(methoxycarbonyl)- can alter the catalytic properties or binding affinity of enzymes involved in metabolic pathways. This has implications for developing enzyme inhibitors or activators that could be used therapeutically.

The synthesis of L-Tyrosine, N-(methoxycarbonyl)- typically involves protecting group strategies to ensure regioselectivity and prevent unwanted side reactions. Common protecting groups include Boc (tert-butoxycarbonyl) or Fmoc (fluorenylmethyloxycarbonyl) on the amino group before methoxycarbonylation. Once synthesized, this compound can be further functionalized through various chemical reactions to produce more complex molecules tailored for specific applications.

In conclusion,L-Tyrosine, N-(methoxycarbonyl)-, with its CAS number 338386-45-1, represents a significant advancement in synthetic biology and pharmaceutical chemistry. Its unique properties make it an invaluable tool for researchers working on peptide synthesis, drug development, and biochemical pathways involving tyrosine derivatives. As our understanding of molecular biology continues to evolve,L-Tyrosine derivatives like this one will undoubtedly play an increasingly important role in unlocking new therapeutic possibilities.